Cas no 825619-18-9 (Benzenemethanol, 2,3-diamino-5-chloro-)

• Product Name: Benzenemethanol, 2,3-diamino-5-chloro-
• CAS No: 825619-18-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 688777
• PubChem ID: 67106746
• Update Time: 2025-04-19

Benzenemethanol, 2,3-diamino-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,3-diamino-5-chloro-
• (2,3-diamino-5-chlorophenyl)methanol
• DTXSID40736437
• (2,3-diamino-5-chloro-phenyl)-methanol
• 825619-18-9
• NTOWKPSUYAZNNN-UHFFFAOYSA-N
• SCHEMBL1646519

• Inchi： 1S/C7H9ClN2O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2,11H,3,9-10H2
• InChI Key： NTOWKPSUYAZNNN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(CO)C=1)N)N

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.3Ų